Cas no 630421-42-0 (N-Tert-Butylcyclopropanesulfonamide)

• Product Name: N-Tert-Butylcyclopropanesulfonamide
• CAS No: 630421-42-0
• MF: C₇H₁₅NO₂S
• MW: 177.2645008564
• MDL: MFCD11505907
• CID: 427336
• PubChem ID: 22499301
• Update Time: 2025-04-19

N-Tert-Butylcyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(tert-Butyl)cyclopropanesulfonamide
• Cyclopropanesulfonamide, N-(1,1-dimethylethyl)-
• N-TERT-BUTYLCYCLOPROPANESULFONAMIDE
• AK123110
• CTK2A9953
• KB-258321
• SureCN832867
• Cyclopropanesulfonic Acid tert-butylamide
• JTZIZFSBVOHJQD-UHFFFAOYSA-N
• N-t-butyl-1-cyclopropylsulfonamide
• N-tert-Butyl cyclopropylsulfonamide
• N-(t-butyl)cyclopropanesulfonamide
• SCHEMBL832867
• CS-0154867
• Cyclopropanesulfonic acid tert-butylamide;N-TERT-BUTYLCYCLOPROPANESULFONAMIDE
• AC-30861
• MFCD11505907
• AKOS006325033
• A1-08879
• DTXSID00626264
• AS-37150
• 630421-42-0
• A847188
• N-tert-Butyl cyclopropanesulfonamide
• N-Tert-Butylcyclopropanesulfonamide

• MDL： MFCD11505907
• Inchi： 1S/C7H15NO2S/c1-7(2,3)8-11(9,10)6-4-5-6/h6,8H,4-5H2,1-3H3
• InChI Key： JTZIZFSBVOHJQD-UHFFFAOYSA-N
• SMILES： S(C1CC1)(NC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 177.08245
• Monoisotopic Mass: 177.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6
• XLogP3: 0.9

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.14
• Melting Point: 81-83 ºC
• Boiling Point: 255 ºC
• Flash Point: 108 ºC
• PSA: 46.17

N-Tert-Butylcyclopropanesulfonamide Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature